Cas no 52502-66-6 (5,6-Diamino-4-pyrimidinol Sulfate)

• Product Name: 5,6-Diamino-4-pyrimidinol Sulfate
• CAS No: 52502-66-6
• MF: C₄H₈N₄O₅S
• MW: 224.195118904114
• MDL: MFCD00012788
• CID: 89711
• PubChem ID: 135562689
• Update Time: 2025-04-18

5,6-Diamino-4-pyrimidinol Sulfate Chemical and Physical Properties

Names and Identifiers

• 4,5-Diamino-6-hydroxypyrimidine sulfate
• 5,6-Diamino-4-pyrimidinol sulfate
• 4,5-diamino-6-hyroxypyrimidine sulfate
• 2,5-DIAMINO-4,6-DIHYDROXYPYRIMIDINE SULFATE
• 4,5-diamino-6-hydroxypyrimidine hemisulfate
• 4,5-DIAMINO-6-HYDROXYPYRIMIDINE SULPHATE
• 4-oxo-1H-pyrimidin-5,6-diammonium sulphate
• 5,6-Diamino-3H-pyrimidin-4-on,Sulfat
• 5,6-diamino-3H-pyrimidin-4-one,sulfate
• 5,6-diamino-4(1h)-pyrimidinonsulfate(1:1)
• 5,6-diaminopyrimidin-4(3H)-one sulfate, AldrichCPR
• 6-hydroxy-4,5-diaminopyrimidine sulfate
• CS-0210488
• MFCD00012788
• 52502-66-6
• 4(3H)-Pyrimidinone, 5,6-diamino-, sulfate (1:1)
• 53435-17-9
• 5,6-diamino-4(3H)-Pyrimidinone,, sulfate (1:1)
• AKOS030253983
• 4,5-diamino-1H-pyrimidin-6-one;sulfuric acid
• EINECS 257-971-0
• NS00121960
• SCHEMBL3253536
• 120568-21-0
• 4(1H)-Pyrimidinone, 5,6-diamino-, sulfate (1:1)
• 5,6-Diamino-4-pyrimidinol sulfate (salt)
• AKOS015897355
• A829118
• 5,6-diaminopyrimidin-4-ol sulfate
• DTXSID3068758
• 4,5-DIAMINO-6-HYDROXYPYRIMIDINESULFATE
• 5,6-Diamino-4(1H)-pyrimidinone sulfate (1:1)
• FT-0640076
• CQUAZAWBPBKNBW-UHFFFAOYSA-N
• AI3-52140
• BS-38074
• 5,6-Diaminopyrimidin-4(3H)-one xsulfate
• 5,6-diamino-1H-pyrimidin-4-one; sulfuric acid
• DTXCID7041201
• DB-017431
• 5,6-Diamino-4-pyrimidinol Sulfate

• MDL： MFCD00012788
• Inchi： 1S/C4H6N4O.H2O4S/c5-2-3(6)7-1-8-4(2)9;1-5(2,3)4/h1H,5H2,(H3,6,7,8,9);(H2,1,2,3,4)
• InChI Key： CQUAZAWBPBKNBW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C1C(=C(N)N=CN1)N

Computed Properties

• Exact Mass: 224.02200
• Monoisotopic Mass: 126.054161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 93.5

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 181.03000
• LogP: 0.93700
• Vapor Pressure: No data available

5,6-Diamino-4-pyrimidinol Sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones